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Compound of Interest

Compound Name: N,N-Diisopropylethylenediamine

Cat. No.: B087191

For Researchers, Scientists, and Drug Development Professionals

N,N-Diisopropylethylenediamine is a crucial organic compound utilized as a versatile building
block and ligand in various chemical syntheses. Its unique structural characteristics, featuring
both primary and tertiary amine functionalities, make it a valuable intermediate in the
production of pharmaceuticals and other complex organic molecules. This guide provides a
comprehensive overview of its core physical properties, supported by methodologies for their
determination and a summary of its chemical identity.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of N,N-Diisopropylethylenediamine is
presented below. This data is essential for its handling, application in synthetic protocols, and
for analytical characterization.
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Property Value Reference
Molecular Formula C8H20N2 [1]
Molecular Weight 144.26 g/mol [2]
CAS Number 121-05-1 [1]
Appearance Colorless liquid [2]
Odor Strong amine-like [2]
Boiling Point 162.8 °C at 760 mmHg [1]
170 °C [2]

Density 0.837 g/cm? [1]
Refractive Index (n20/D) 1.4289 [1]
Flash Point 49.3 °C [1]
Solubility Fully miscible in water [11[3]
Soluble in organic solvents like 4]

ethanol and acetone

Vapor Pressure 2.13 mmHg at 25°C [1]
pKa 10.18 + 0.28 (Predicted) [1]

Experimental Protocols for Property Determination

While specific experimental protocols for N,N-diisopropylethylenediamine are not extensively
detailed in publicly available literature, standard methodologies are employed for the
determination of its physical and chemical properties. The following outlines the general
procedures for key analytical techniques used in the characterization of this compound.[5]

Determination of Boiling Point

The boiling point of a liquid is a fundamental physical property that is indicative of its purity. The
atmospheric boiling point of N,N-Diisopropylethylenediamine can be determined using a
distillation apparatus. The sample is heated in a flask connected to a condenser, and the
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temperature at which the liquid and vapor phases are in equilibrium is recorded. For smaller
sample quantities, micro-boiling point determination methods can be utilized.

Measurement of Density

Density is typically measured at a specified temperature, often 25 °C. A pycnometer or a digital
density meter can be used for accurate measurements. The mass of a known volume of the
substance is determined, and the density is calculated by dividing the mass by the volume.

Refractive Index Measurement

The refractive index is a measure of how light propagates through a substance and is a
valuable tool for identifying and assessing the purity of liquid samples. An Abbe refractometer is
commonly used for this measurement. A small amount of the liquid is placed on the prism of the
refractometer, and the refractive index is read directly from the instrument's scale at a specified
temperature and wavelength (typically the sodium D-line, 589 nm).

Spectroscopic Characterization

Spectroscopic techniques are essential for confirming the molecular structure and purity of
N,N-Diisopropylethylenediamine.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the molecular structure. The chemical shifts, integrations, and
coupling patterns of the signals in the NMR spectrum can be used to confirm the presence of
the diisopropyl and ethylenediamine moieties.[5]

o Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is used to identify the
functional groups present in the molecule. The spectrum of N,N-
Diisopropylethylenediamine will show characteristic absorption bands for N-H and C-N
stretching and bending vibrations.[5]

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the compound. The molecular ion peak in the mass spectrum will
correspond to the molecular weight of N,N-Diisopropylethylenediamine.[5][6]
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e Gas Chromatography (GC): GC is a powerful technique for assessing the purity of volatile
compounds like N,N-Diisopropylethylenediamine. A single, sharp peak in the
chromatogram is indicative of a high-purity sample.[5]

lllustrative Synthetic Workflow

The synthesis of N,N-Diisopropylethylenediamine can be achieved through various routes.
One common method involves the ammonolysis of N,N-diisopropylamino chloroethane
hydrochloride. The following diagram illustrates a general workflow for its synthesis and
purification.

Caption: A generalized workflow for the synthesis of N,N-Diisopropylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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